Cas no 1403-54-9 (Tannins, iron salts)

Tannins and iron salts form a class of compounds widely utilized in water treatment, leather tanning, and medicinal applications. Tannins, polyphenolic biomolecules, exhibit strong binding affinity to proteins and metal ions, enabling effective coagulation and chelation. When combined with iron salts, such as ferric chloride or ferrous sulfate, they enhance flocculation efficiency in wastewater treatment by promoting particle aggregation and sedimentation. This synergy improves turbidity removal and reduces organic contaminants. Additionally, tannin-iron complexes are valued in dyeing processes for their stability and color-fast properties. Their natural origin and biodegradability make them an environmentally favorable alternative to synthetic coagulants, while maintaining robust performance in industrial and environmental applications.

Tannins, iron salts structure

Product Name:Tannins, iron salts

CAS No:1403-54-9

MF:

MW:

CID:1285942

Update Time:2025-09-28

Tannins, iron salts Chemical and Physical Properties

Names and Identifiers

- iron tannate
- Tannins, iron salts
- Ferric tannate

Tannins, iron salts Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
City Chemical	F470-100GM	Ferric Tannate	1403-54-9	purified	100gm	$83.30	2023-09-19

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Additional information on Tannins, iron salts

Professional Introduction to Tannins, Iron Salts (CAS No. 1403-54-9)

Tannins, iron salts, a compound with the chemical formula CAS No. 1403-54-9, represent a fascinating intersection of natural chemistry and pharmaceutical innovation. This compound, derived from the reaction between tannic acid and ferric ions, has garnered significant attention in recent years due to its multifaceted applications in medicine, nutrition, and industrial processes.

The primary component, tannic acid, is a polyphenolic compound widely found in plants. Its unique ability to chelate metal ions makes it an excellent candidate for forming complexes with iron. The resulting tannins, iron salts exhibit enhanced stability and bioavailability compared to free iron compounds. This property is particularly crucial in the development of iron supplementation therapies, where efficient absorption is a key challenge.

In the realm of pharmaceuticals, tannins, iron salts have been explored for their potential in treating iron deficiency anemia. Traditional iron supplements often suffer from gastrointestinal side effects due to the uncontrolled release of free iron ions. However, the chelation provided by tannic acid helps in delivering iron in a more controlled manner, reducing these adverse effects while maintaining therapeutic efficacy.

Recent studies have highlighted the synergistic effects of tannins, iron salts when combined with other therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that these complexes can enhance the antibacterial properties of certain antibiotics when used in conjunction. This finding opens up new avenues for developing combination therapies that leverage the natural properties of tannins and their metal complexes.

The industrial applications of tannins, iron salts are equally noteworthy. In dyeing and textiles, these compounds serve as mordants, helping to fix dyes to fabrics more effectively. Their ability to form stable complexes with metal ions also makes them valuable in water treatment processes, where they can help remove heavy metals from wastewater through precipitation and filtration.

The environmental impact of using tannins, iron salts has also been a subject of interest. Unlike synthetic chelating agents that may persist in ecosystems for long periods, tannins are biodegradable and pose minimal environmental risk. This characteristic aligns with the growing trend towards sustainable and eco-friendly chemical solutions.

In conclusion, the compound CAS No. 1403-54-9, known as tannins, iron salts, represents a versatile and innovative material with significant potential across multiple sectors. Its applications in medicine for treating anemia and enhancing therapeutic efficacy, alongside its industrial uses in dyeing and water treatment, underscore its importance in modern chemistry and technology.